Cas no 1108622-91-8 (Fmoc-3-(3-Quinolyl)-D-Ala-OH)

• Product Name: Fmoc-3-(3-Quinolyl)-D-Ala-OH
• CAS No: 1108622-91-8
• MF: C₂₇H₂₂N₂O₄
• MW: 438.474586963654
• CID: 5148535
• PubChem ID: 66601227
• Update Time: 2025-06-08

Fmoc-3-(3-Quinolyl)-D-Ala-OH Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-
• (2R)-2-[(FLUOREN-9-YLMETHOXY)CARBONYLAMINO]-3-(3-QUINOLYL)PROPANOIC ACID
• Fmoc-3-(3-Quinolyl)-D-Ala-OH
• SCHEMBL119871
• G63389
• (2R)-2-(Fmoc-amino)-3-(3-quinolyl)propanoic Acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(quinolin-3-yl)propanoic acid
• AKOS026739659
• 1108622-91-8
• (2R)-2-Fmoc-amino-3-(3-quinolyl)propanoic acid
• MFCD01632018

• Inchi： 1S/C27H22N2O4/c30-26(31)25(14-17-13-18-7-1-6-12-24(18)28-15-17)29-27(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h1-13,15,23,25H,14,16H2,(H,29,32)(H,30,31)/t25-/m1/s1
• InChI Key： HZZZBOUYIXBVNP-RUZDIDTESA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](C(=O)O)CC1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 438.15795719g/mol
• Monoisotopic Mass: 438.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 88.5Ų

Additional information on Fmoc-3-(3-Quinolyl)-D-Ala-OH

Recent Advances in Fmoc-3-(3-Quinolyl)-D-Ala-OH (CAS: 1108622-91-8) and Its Applications in Chemical Biology and Drug Discovery

Fmoc-3-(3-Quinolyl)-D-Ala-OH (CAS: 1108622-91-8) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its quinoline moiety and Fmoc-protected D-alanine backbone, serves as a critical building block in peptide synthesis and drug development. Recent studies have highlighted its unique properties, including its ability to modulate protein-protein interactions and its potential as a scaffold for novel therapeutics.

The quinoline ring system, a prominent feature of Fmoc-3-(3-Quinolyl)-D-Ala-OH, is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Researchers have leveraged this scaffold to design peptide-based inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the interaction between p53 and MDM2, a key regulatory axis in cancer progression. The study utilized Fmoc-3-(3-Quinolyl)-D-Ala-OH as a core component in the synthesis of stapled peptides, which exhibited enhanced stability and binding affinity.

In addition to its therapeutic potential, Fmoc-3-(3-Quinolyl)-D-Ala-OH has been employed in the development of fluorescent probes for biological imaging. The quinoline moiety's intrinsic fluorescence properties make it an attractive candidate for tracking cellular processes. A recent publication in ACS Chemical Biology detailed the use of this compound in constructing peptide-based sensors for real-time monitoring of enzyme activity in live cells. The study reported high specificity and sensitivity, underscoring the versatility of Fmoc-3-(3-Quinolyl)-D-Ala-OH in chemical biology applications.

From a synthetic perspective, advancements in solid-phase peptide synthesis (SPPS) have facilitated the efficient incorporation of Fmoc-3-(3-Quinolyl)-D-Ala-OH into complex peptide sequences. Researchers have optimized coupling conditions to minimize side reactions and improve yields, as documented in a 2022 Organic Letters article. These methodological improvements are critical for scaling up production and enabling broader exploration of the compound's applications.

Looking ahead, the integration of Fmoc-3-(3-Quinolyl)-D-Ala-OH into combinatorial libraries and high-throughput screening platforms holds promise for identifying new lead compounds. Its unique structural features and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative therapeutics. Future research directions may include exploring its role in targeted drug delivery systems and its potential in addressing antibiotic resistance.